Cas no 1805268-24-9 (2-(Aminomethyl)-3-(difluoromethyl)-4-methyl-6-(trifluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-4-methyl-6-(trifluoromethyl)pyridine
• CAS No: 1805268-24-9
• MF: C₉H₉F₅N₂
• MW: 240.173179388046
• CID: 4897777
• Update Time: 2025-10-29

2-(Aminomethyl)-3-(difluoromethyl)-4-methyl-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-4-methyl-6-(trifluoromethyl)pyridine

• Inchi： 1S/C9H9F5N2/c1-4-2-6(9(12,13)14)16-5(3-15)7(4)8(10)11/h2,8H,3,15H2,1H3
• InChI Key： JYXZDRDAKTYAQY-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=NC(C(F)(F)F)=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-4-methyl-6-(trifluoromethyl)pyridine

Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-4-methyl-6-(trifluoromethyl)pyridine (CAS No. 1805268-24-9)

2-(Aminomethyl)-3-(difluoromethyl)-4-methyl-6-(trifluoromethyl)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by its CAS number 1805268-24-9, represents a sophisticated blend of fluorinated aromatic rings and functional groups, making it a promising candidate for various applications in drug discovery and development.

The molecular structure of 2-(Aminomethyl)-3-(difluoromethyl)-4-methyl-6-(trifluoromethyl)pyridine consists of a pyridine core substituted with multiple fluorinated and alkylated groups. The presence of amino and difluoromethyl groups enhances its reactivity and potential biological activity, which is a critical factor in the design of novel therapeutic agents. The trifluoromethyl group further contributes to the compound's stability and lipophilicity, making it an attractive scaffold for drug-like molecules.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to modulate metabolic pathways and enhance binding affinity to biological targets. Studies have shown that the introduction of fluorine atoms can significantly improve the pharmacokinetic properties of small molecule drugs, including their solubility, bioavailability, and resistance to metabolic degradation. The compound 2-(Aminomethyl)-3-(difluoromethyl)-4-methyl-6-(trifluoromethyl)pyridine exemplifies this trend, as its multifaceted structure allows for diverse chemical modifications and functionalization.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. The aminomethyl group in 2-(Aminomethyl)-3-(difluoromethyl)-4-methyl-6-(trifluoromethyl)pyridine provides a versatile handle for further derivatization, enabling the design of molecules that can selectively inhibit specific kinases. This has led to several research efforts aimed at developing novel anticancer agents based on this scaffold.

Furthermore, the compound's difluoromethyl and trifluoromethyl groups contribute to its ability to interact with biological targets through hydrophobic interactions and π-stacking effects. These interactions are essential for achieving high binding affinity and selectivity, which are critical for effective drug design. Recent computational studies have demonstrated that these fluorinated pyridines can form stable complexes with protein targets, suggesting their potential as lead compounds for drug development.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 2-(Aminomethyl)-3-(difluoromethyl)-4-methyl-6-(trifluoromethyl)pyridine for treating inflammatory diseases. Inflammation is a complex biological response that involves the activation of various signaling pathways and the recruitment of immune cells. By modulating these pathways, fluorinated pyridines have shown promise in reducing inflammation and alleviating symptoms associated with chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area where this compound shows promise is in the development of antiviral agents. Viruses rely on host cellular machinery to replicate, making them susceptible to interference by small molecule inhibitors. The unique structural features of 2-(Aminomethyl)-3-(difluoromethyl)-4-methyl-6-(trifluoromethyl)pyridine allow it to disrupt viral replication by inhibiting key enzymes or proteins involved in viral life cycles. Preliminary studies have indicated that derivatives of this compound exhibit antiviral activity against several RNA viruses, including those responsible for influenza and hepatitis C.

The synthesis of 2-(Aminomethylofuran-3-carboxylic acid) derivatives has also been explored as a means to generate novel bioactive molecules. The presence of an amide or ester linkage can further enhance the pharmacological properties of these compounds by improving their solubility or bioavailability. Additionally, the use of chiral auxiliaries or asymmetric catalysis during synthesis can lead to enantiomerically pure compounds with enhanced selectivity and potency.

In conclusion,2-(Aminomethylofuran-3-carboxylic acid) derivatives represent a class of compounds with significant potential in pharmaceutical research and drug development. Their unique structural features, combined with their ability to interact with biological targets through multiple mechanisms, make them valuable tools for exploring new therapeutic strategies. As research continues to uncover new applications for these compounds,2-(Aminobenzylidine) derivatives are likely to play an increasingly important role in the discovery and development of next-generation drugs.